Cas no 7093-69-8 (Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel-)

• Product Name: Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel-
• CAS No: 7093-69-8
• MF: C₈H₁₆N₂O₄S₂
• MW: 268.353639602661
• CID: 5571457
• Update Time: 2025-07-09

Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel-

• Inchi： 1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/t5-,6+
• InChI Key： ZTVZLYBCZNMWCF-OLQVQODUSA-N
• SMILES： S(CC[C@@H](N)C(O)=O)SCC[C@H](N)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9

Additional information on Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel-

Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel- (CAS No. 7093-69-8): A Comprehensive Overview

Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel- is a specialized chemical compound with the CAS number 7093-69-8. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoic acid backbone with dithiobis(2-amino) side chains, arranged in a specific stereochemical configuration denoted by the (2R,2'S)-rel designation. This stereochemistry plays a crucial role in determining its biological activity and interactions with biological targets.

The dithiobis(2-amino) moiety introduces sulfur atoms into the structure, which can participate in various chemical reactions and interactions. These sulfur atoms are particularly important in biological systems due to their ability to form stable bonds with certain biomolecules. The presence of amino groups further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds with sulfur-containing heterocycles for their potential therapeutic applications. Research has shown that such compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of sulfur and amino groups in Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel- makes it an intriguing candidate for further investigation in these areas.

One of the most promising applications of this compound is in the field of enzyme inhibition. Enzymes are critical biological catalysts that mediate many essential cellular processes. By inhibiting specific enzymes, it is possible to modulate these processes and treat various diseases. The unique structural features of Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel-, particularly the dithiobis(2-amino) side chains, make it well-suited for interacting with enzyme active sites. This interaction can lead to the development of potent and selective enzyme inhibitors.

Recent studies have focused on using computational methods to predict the binding affinity and mode of interaction between Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel and target enzymes. These studies have provided valuable insights into how the compound's structure can be optimized to enhance its biological activity. For instance, computational simulations have shown that minor modifications to the amino groups can significantly improve binding affinity without compromising selectivity.

The stereochemical configuration of the compound is another critical factor that influences its biological activity. The (2R,2'S)-rel designation indicates a specific spatial arrangement of the chiral centers in the molecule. This stereochemistry is crucial for ensuring that the compound interacts correctly with biological targets. Any deviation from this configuration can lead to reduced activity or even adverse effects.

In addition to its potential as an enzyme inhibitor, Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel has also been explored for its antimicrobial properties. Microorganisms are increasingly developing resistance to conventional antibiotics, making it essential to discover new antimicrobial agents. The sulfur-containing heterocycles in this compound have been shown to disrupt microbial cell membranes and inhibit vital metabolic pathways.

The synthesis of this compound involves several sophisticated chemical steps that require careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of butanoic acid derivatives with dithiocarbamates followed by reduction and stereochemical resolution. Advances in synthetic chemistry have made it possible to carry out these reactions more efficiently and on a larger scale.

The pharmacokinetic properties of Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel are also important considerations in drug development. These properties determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is essential for predicting drug efficacy and safety profiles.

In conclusion, Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'S)-rel (CAS No. 7093-69-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel drugs targeting various diseases. Further research is needed to fully explore its biological activities and optimize its pharmacokinetic properties for clinical applications.